Cas no 51924-43-7 (2H-Azepin-2-one, 7-butylhexahydro-)

2H-Azepin-2-one, 7-butylhexahydro- structure
51924-43-7 structure
Product Name:2H-Azepin-2-one, 7-butylhexahydro-
CAS No:51924-43-7
MF:C10H19NO
MW:169.263962984085
CID:1574811
PubChem ID:4437316
Update Time:2025-04-21

2H-Azepin-2-one, 7-butylhexahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepin-2-one, 7-butylhexahydro-
    • 51924-43-7
    • SCHEMBL1423906
    • 7-butyl-2-azepanone
    • AKOS024323657
    • 7-butylazepan-2-one
    • Inchi: 1S/C10H19NO/c1-2-3-6-9-7-4-5-8-10(12)11-9/h9H,2-8H2,1H3,(H,11,12)
    • InChI Key: AAIFNMVVDDVHDJ-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC(CCCC)N1

Computed Properties

  • Exact Mass: 169.14677
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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